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Compound of Interest

Compound Name: Gatratet
CAS No.: 2283-80-9
Cat. No.: B1674639
Get Quote
. J

Executive Safety Summary

Gatratet (1,1,3,3-Tetramethylguanidine) is not a benign buffer; it is a volatile, flammable
superbase. In synthesis, it is often preferred over DBU or TEA for its non-nucleophilic
properties, but it carries a higher risk profile regarding tissue damage.

e Primary Hazard:Corrosive. Causes immediate, severe skin burns and eye damage
(Category 1B).

o Secondary Hazard:Flammable Liquid. Flash point is approx. 50°C (122°F). Vapors can form
explosive mixtures.

e Sensory Warning: Strong, ammoniacal odor. Olfactory fatigue can occur; do not rely on smell
to detect leaks.

Critical Verification Step

Before breaking the seal, verify the identity of your lot:
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Trade Name: Gatratet

Chemical Name: 1,1,3,3-Tetramethylguanidine

CAS Number: [2283-80-9][1]

Appearance: Colorless to light yellow liquid.

Personal Protective Equipment (PPE) Matrix

Standard nitrile exam gloves are insufficient for prolonged contact with strong organic bases
like Gatratet. The following matrix synthesizes breakthrough time data with practical lab
ergonomics.
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Protection Zone Recommended Equipment  Technical Rationale

TMG is a small molecule

) o amine that can permeate thin
Double-gloving:Inner: Nitrile (4 o ] )
) ) o o nitrile. Double gloving provides
Hand (Primary) mil)Outer: Nitrile (Minimum 5-8 o
) ) ) ) a "sacrificial" outer layer.
mil) or Laminate (Silver Shield) ]
Immediate removal upon

splash is mandatory.

For handling volumes >500mL
) i or cleaning spills. Nitrile
Hand (Spill/Bulk) Butyl Rubber or Viton )
degrades rapidly under

saturation conditions.

Safety glasses are strictly
prohibited for pouring
Chemical Splash Goggles + operations. TMG is caustic; a
Eye & Face ]
Face Shield splash to the eye can cause
permanent corneal opacity

within seconds.

Handle only in a certified fume
hood. If hood is unavailable
) ] (emergency only), use a full-
Respiratory Fume Hood (Required) ] i )
face respirator with Organic
Vapor/Ammonia/Methylamine

(OV/AM) cartridges.

Standard lab coats are porous.

An impervious apron
Lab Coat (Poly/Cotton) + )
Body ] (rubberized or Tyvek) prevents
Chemical Apron
soak-through to the chest/lap

area during bench work.

Operational Workflow: The "Closed-Loop" Approach

To minimize exposure, we utilize a "Closed-Loop" handling philosophy. This prevents open-air
exposure of the liquid, reducing vapor generation and splash risk.
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Phase 1: Preparation & Engineering Controls

o Ventilation Check: Ensure fume hood face velocity is >100 fpm.
e Ignition Sources: Remove all heat sources. TMG is flammable.[2]

e Quench Station: Prepare a beaker of dilute acetic acid (5%) or citric acid nearby. This acts as
an immediate neutralizer for minor surface wipes (do not use on skin).

Phase 2: Dispensing & Transfer

e Syringe Transfer (Preferred): For volumes <20mL, use a glass syringe with a long needle.
o Technique: Insert needle through a septum. Avoid pouring.

e Cannula Transfer: For volumes >50mL, use positive pressure transfer (nitrogen/argon) to
move liquid from the reagent bottle to the reaction vessel.

o Why? Pouring generates static and vapors. Cannulation is a self-contained system.

Phase 3: Reaction & Quenching

o Exotherm Warning: Gatratet releases significant heat when neutralized with acids.

e Protocol: Add acid slowly to the Gatratet solution at 0°C. Never add Gatratet rapidly to a hot
acidic solution.

Visualization: Safe Handling Logic

The following diagram illustrates the decision logic for handling Gatratet, emphasizing the
"Stop-Check" points that prevent accidents.
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START: Reagent Retrieval

Verify CAS: 2283-80-9

Confirmed

PPE Check:
Face Shield + Double Nitrile

Mismatch

Fume Hood Functional?

Select Transfer Method STOP: Consult Safety Officer
< 20mL: Glass Syringe > 20mL: Cannula/Pump

Perform Reaction

Disposal: Basic Waste Stream

Click to download full resolution via product page

Caption: Decision logic for the safe retrieval, verification, and transfer of Gatratet (TMG).
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Emergency Response Protocols

In the event of containment breach, immediate action is required.[1][3][4][5] TMG is not just an
irritant; it is destructive to tissue.

Scenario A: Skin Exposure[1][6]

o Immediate Action: Move to the safety shower/sink immediately. Do not wipe the skin (this
drives the chemical deeper).

e Flush: Rinse with tepid water for minimum 15 minutes.

o Neutralization: Do NOT apply vinegar or acid to the skin. The heat of neutralization can
cause thermal burns on top of chemical burns. Use water only.

Scenario B: Eye Exposure

e Time Critical: You have <10 seconds to prevent permanent damage.
o Flush: Hold eyelids open and flush at the eyewash station for 15 minutes.

» Medical: Seek emergency ophthalmological care immediately.

Scenario C: Spills (>50mL)

o Evacuate: Clear the immediate area. TMG vapors are irritating.[2]
o PPE Upgrade: Don a full-face respirator and butyl rubber gloves.

e Absorb: Use a non-combustible absorbent (vermiculite or clay). Do not use paper towels (fire
risk due to heat of absorption).

e Disposal: Collect in a container marked "Corrosive/Flammable Debris."

Disposal & Waste Management

Never pour Gatratet down the drain. It is ecotoxic and will damage plumbing PVC/metal.

» Waste Stream: Segregate into Basic (Alkaline) Organic Waste.
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Compatibility: Do not mix with Oxidizers (Peroxides, Nitric Acid) or Strong Acids in the waste
container. This can lead to pressurization or explosion.

Labeling: Clearly mark the tag with "Tetramethylguanidine - Corrosive/Flammable”.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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